N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methoxybenzamide

• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methoxybenzamide
• InChI: InChI=1S/C17H16N2O2S/c1-21-12-6-4-5-11(9-12)16(20)19-17-14(10-18)13-7-2-3-8-15(13)22-17/h4-6,9H,2-3,7-8H2,1H3,(H,19,20)
• InChI Key: IXDXYOPKQJZLFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=C(C3=C(S2)CCCC3)C#N
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound similar to “N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methoxybenzamide”, known as “N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-fluorobenzamide”, has been analyzed. It is a small molecule with a molecular weight of 300.351 and a chemical formula of C16H13FN2OS.

Scientific Research Applications

Radioiodinated Derivatives for Melanoma Imaging

One study focused on the development of radioiodinated N-(dialkylaminoalkyl)benzamides for melanoma imaging. These compounds, including N-(2-diethylaminoethyl)benzamides, demonstrated improved melanoma uptake and tissue selectivity in animal models. The study highlighted the structure-activity relationships and the potential of these derivatives for melanoma imaging and possibly therapy (Eisenhut et al., 2000).

Anticonvulsant and Pharmacological Properties

Another research effort explored the anticonvulsant activity of 4-thiazolidinone derivatives, including N-(2-(substitutedphenyl)-4-oxothiazolidin-3-yl)-2-phenoxybenzamide derivatives. These compounds showed significant anticonvulsant activity and did not impair learning and memory in experimental conditions, indicating their potential as therapeutic agents (Faizi et al., 2017).

Metabolic Profile and Potential Toxicity

Research into the metabolism of N-benzylphenethylamines, such as 25CN-NBOMe, which includes structural similarities to N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methoxybenzamide, provided insights into their metabolic fate. This study identified major metabolic pathways and highlighted the importance of considering species differences in the metabolism of novel substances (Šuláková et al., 2021).

Structural and Supramolecular Analysis

A study on N-(3-benzoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamides, closely related to the compound , provided detailed structural characterization. It discussed the molecular conformations and modes of supramolecular aggregation, contributing to our understanding of the structural properties of these compounds (Sagar et al., 2018).

Antioxidant Potential and Computational Study

Another study focused on N-arylbenzamides, examining their antioxidant capacity through DPPH and FRAP assays. The research found that most of the studied compounds exhibited improved antioxidative properties compared to a reference molecule, BHT. This highlights the potential of such compounds in designing potent antioxidants (Perin et al., 2018).